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Compound of Interest

Compound Name: L-Octanoylcarnitine-d9

Cat. No.: B15559623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of L-Octanoylcarnitine-d9, a deuterated analogue of L-Octanoylcarnitine. This

isotopically labeled compound is a critical tool in metabolic research and clinical diagnostics,

primarily serving as an internal standard for the accurate quantification of its endogenous, non-

labeled counterpart using mass spectrometry.

Core Chemical Properties
L-Octanoylcarnitine-d9 is structurally identical to L-Octanoylcarnitine, with the exception of

nine hydrogen atoms being replaced by deuterium. This substitution results in a higher

molecular weight, allowing it to be distinguished from the endogenous analyte by a mass

spectrometer without significantly altering its chemical behavior during sample preparation and

analysis.
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Property Value Reference

Molecular Formula C₁₅H₂₀D₉NO₄ [1]

Molecular Weight 296.45 g/mol [1]

CAS Number 2847775-88-4 [1]

Canonical SMILES

CCCCCCCC(=O)OC(CC(=O)

[O-])C--INVALID-LINK--

(C)C([2H])([2H])[2H]

Physical State Solid [2]

Purity
Typically ≥99% deuterated

forms
[2]

Synonyms
Octanoyl-L-carnitine-d9, CAR

8:0-d9, C8:0 Carnitine-d9

Stability and Storage Recommendations
The stability of L-Octanoylcarnitine-d9 is crucial for its function as a reliable internal standard.

Proper storage is essential to prevent degradation and ensure the accuracy of quantitative

analyses.

Condition
Recommended
Temperature

Shelf Life Reference

Powder (Solid Form) -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 6 months [1]

-20°C 1 month [1]

Shipping Room Temperature
Stable for several

days
[1]

General Recommendations:
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Desiccation: Store in a desiccated environment to protect from moisture.[3][4]

Protection from Light: For long-term storage, protect the compound from light.[3][4]

Role in Fatty Acid Metabolism
L-Octanoylcarnitine is an intermediate in fatty acid metabolism. It is formed when the eight-

carbon fatty acid, octanoic acid, is esterified to L-carnitine. This process is essential for

transporting medium-chain fatty acids across the inner mitochondrial membrane for subsequent

β-oxidation and energy production. The carnitine shuttle system facilitates this transport.
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Carnitine shuttle pathway for medium-chain fatty acids.

Experimental Protocols: Quantification of L-
Octanoylcarnitine
L-Octanoylcarnitine-d9 is primarily used as an internal standard (IS) in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays to correct for analyte loss

during sample preparation and for variations in instrument response.

Objective: To accurately quantify endogenous L-Octanoylcarnitine in a biological matrix (e.g.,

plasma, urine).

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://isotope.com/ms-ms-standards/carnitine-acylcarnitine/l-carnitine-hcl-hexacosanoyl-n-n-n-trimethyl-d9-dlm-11174
https://isotope.com/l-carnitine-hcl-o-octanoyl-n-methyl-d3-dlm-755-group
https://isotope.com/ms-ms-standards/carnitine-acylcarnitine/l-carnitine-hcl-hexacosanoyl-n-n-n-trimethyl-d9-dlm-11174
https://isotope.com/l-carnitine-hcl-o-octanoyl-n-methyl-d3-dlm-755-group
https://www.benchchem.com/product/b15559623?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Octanoylcarnitine-d9 (Internal Standard)

Biological samples (e.g., urine, plasma) stored at -80°C[5]

Acetonitrile (ACN), Water (LC-MS grade), Formic Acid

Centrifuge, analytical balance, pipettes

LC-MS/MS system (e.g., Waters ACQUITY UPLC with Xevo TQ-S)[5]

Analytical column (e.g., ACQUITY UPLC HSS T3, 1.8 μm, 2.1 mm x 150 mm)[5]

Methodology:

Preparation of Internal Standard (IS) Stock and Working Solutions:

Prepare a stock solution of L-Octanoylcarnitine-d9 (e.g., 1 mg/mL) in a suitable solvent

like methanol or acetonitrile.

Dilute the stock solution to create a working IS solution at a concentration appropriate for

the expected endogenous levels (e.g., 125 ng/mL).[5] Store solutions as per stability data.

Sample Preparation:

Thaw frozen biological samples at 4°C.

For urine: Centrifuge a 30 µL aliquot at 10,300 x g for 10 minutes to pellet debris.[5]

Transfer 20 µL of the supernatant to a clean tube.

Add a precise volume of the IS working solution (e.g., 10 µL) to the sample.[5] Also add IS

to calibration curve standards and quality control (QC) samples.

Perform protein precipitation by adding a volume of cold acetonitrile (e.g., 3-4 times the

sample volume), vortex, and centrifuge to pellet proteins.

Transfer the supernatant to a new vial for LC-MS/MS analysis.

LC-MS/MS Analysis:
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Chromatography: Employ a gradient elution on a C18 or similar column to separate L-

Octanoylcarnitine from other matrix components and potential isomers.[5] A typical mobile

phase could consist of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-

product ion transitions for both endogenous L-Octanoylcarnitine and the L-
Octanoylcarnitine-d9 internal standard.

L-Octanoylcarnitine: Precursor ion (m/z) → Product ion (m/z)

L-Octanoylcarnitine-d9: Precursor ion (m/z+9) → Product ion (m/z)

The specific product ion often corresponds to the neutral loss of the trimethylamine group.

Data Analysis and Quantification:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the IS peak area.

Construct a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of L-Octanoylcarnitine in the unknown samples by

interpolating their peak area ratios from the calibration curve.
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Workflow for quantification using a deuterated standard.
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Conclusion
L-Octanoylcarnitine-d9 is an indispensable tool for researchers in metabolomics and clinical

chemistry. Its well-defined chemical properties and predictable stability, when stored correctly,

ensure its reliability as an internal standard. The use of this deuterated analogue allows for the

highly accurate and precise quantification of endogenous L-Octanoylcarnitine, providing

valuable insights into fatty acid oxidation disorders and other metabolic dysregulations.

Adherence to the described protocols for storage and experimental use is paramount to

achieving robust and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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